(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one
(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one
Brand Name:
Vulcanchem
CAS No.:
145452-02-4
VCID:
VC0016569
InChI:
InChI=1S/C11H19NO4/c1-6(2)9-11(4-13)8(14)7(3)10(15)12(11)5-16-9/h6-9,13-14H,4-5H2,1-3H3/t7-,8+,9+,11+/m1/s1
SMILES:
CC1C(C2(C(OCN2C1=O)C(C)C)CO)O
Molecular Formula:
C₁₁H₁₉NO₄
Molecular Weight:
229.27 g/mol
(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one
CAS No.: 145452-02-4
Reference Standards
VCID: VC0016569
Molecular Formula: C₁₁H₁₉NO₄
Molecular Weight: 229.27 g/mol
![(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one - 145452-02-4](/images/no_structure.jpg)
| CAS No. | 145452-02-4 |
|---|---|
| Product Name | (3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one |
| Molecular Formula | C₁₁H₁₉NO₄ |
| Molecular Weight | 229.27 g/mol |
| IUPAC Name | (1S,6R,7S,7aS)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-propan-2-yl-1,3,6,7-tetrahydropyrrolo[1,2-c][1,3]oxazol-5-one |
| Standard InChI | InChI=1S/C11H19NO4/c1-6(2)9-11(4-13)8(14)7(3)10(15)12(11)5-16-9/h6-9,13-14H,4-5H2,1-3H3/t7-,8+,9+,11+/m1/s1 |
| Standard InChIKey | WSCSAVPTKSPACL-HJGDQZAQSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]([C@]2([C@@H](OCN2C1=O)C(C)C)CO)O |
| SMILES | CC1C(C2(C(OCN2C1=O)C(C)C)CO)O |
| Canonical SMILES | CC1C(C2(C(OCN2C1=O)C(C)C)CO)O |
| Synonyms | [1S-(1α,6α,7α,7aα)]-Tetrahydro-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(1-methylethyl)-3H,5H-pyrrolo[1,2-c]oxazol-5-one; |
| PubChem Compound | 10889694 |
| Last Modified | Nov 11 2021 |
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